
physical and chemical properties of 2-Methyl-5-
nitrophenol.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729 Get Quote

An In-depth Technical Guide to 2-Methyl-5-
nitrophenol
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Methyl-5-nitrophenol, tailored for researchers, scientists, and professionals in

drug development. The document summarizes key quantitative data, details experimental

protocols, and presents visual workflows for synthesis and analysis.

Chemical Identity and Structure
2-Methyl-5-nitrophenol, also known as 5-Nitro-o-cresol, is an aromatic organic compound.[1]

Its structure consists of a benzene ring substituted with a hydroxyl group (-OH) at position 1, a

methyl group (-CH₃) at position 2, and a nitro group (-NO₂) at position 5.[2][3] This substitution

pattern significantly influences its chemical reactivity and physical properties.[1][4] The

presence of the electron-withdrawing nitro group and the electron-donating hydroxyl and

methyl groups makes it a versatile intermediate in organic synthesis.[1][4]

Table 1: Chemical Identifiers for 2-Methyl-5-nitrophenol
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Identifier Value Reference

IUPAC Name 2-methyl-5-nitrophenol [2][5][6]

Synonyms
5-Nitro-o-cresol, 2-Hydroxy-4-

nitrotoluene, 5-Nitro-2-cresol
[2][6][7][8]

CAS Number 5428-54-6 [2][5][6][7]

Molecular Formula C₇H₇NO₃ [2][5][6][7]

Molecular Weight 153.14 g/mol [2][5][6][9]

InChI Key
UMFDLIXUUJMPSI-

UHFFFAOYSA-N
[2][5][7]

SMILES
CC1=C(C=C(C=C1)--INVALID-

LINK--[O-])O
[2]

Physical Properties
2-Methyl-5-nitrophenol is a yellow to brown crystalline solid at room temperature.[1][2][9] Its

thermal properties and solubility are characteristic of nitrophenolic compounds.

Table 2: Physical Properties of 2-Methyl-5-nitrophenol
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Property Value Reference

Appearance
Yellow to brown crystalline

powder or crystals
[1][2][9]

Melting Point 111-115 °C [1][2][4][9][10]

114-116 °C [2]

115.0-118.0 °C [2]

Boiling Point 180 °C at 15 mmHg [2][9][10]

293.3±28.0 °C at 760 mmHg

(calculated)
[2]

Density 1.320 ± 0.06 g/cm³ (predicted) [2][9]

Solubility Insoluble in water [2]

Soluble in ethanol, ethyl

acetate, chloroform
[2]

Slightly soluble in methanol [2][10]

Chemical Properties and Reactivity
The chemical behavior of 2-Methyl-5-nitrophenol is dictated by its functional groups. The

phenolic hydroxyl group imparts weak acidity, while the nitro group can be reduced to an

amine, and the aromatic ring can undergo further substitution.

Table 3: Chemical Properties of 2-Methyl-5-nitrophenol

Property Value Reference

pKa 8.68 ± 0.19 (predicted) [2][9]

LogP (Octanol-Water) 2.35 [2]

Kovats Retention Index 1592, 1619 (non-polar column) [6][11]

Reactivity Profile:
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Acidity: As a weak acid, it reacts with strong bases.[2]

Reduction: The nitro group can be reduced to form the corresponding amine, 2-Methyl-5-

aminophenol, a key step in the synthesis of various pharmaceuticals and dyes.[2][4]

Nitration: Further nitration is possible, though the existing groups direct the position of new

substituents.[12]

Etherification/Esterification: The phenolic hydroxyl group allows for reactions like

etherification and esterification.[4]

It is a crucial intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals.[4][13]

For instance, it is used as a reactant in the preparation of pyranocarbazole alkaloids.[14]

Experimental Protocols
A. Synthesis of 2-Methyl-5-nitrophenol via Diazotization-Hydrolysis

One common laboratory synthesis involves the diazotization of 2-methyl-5-nitroaniline followed

by hydrolysis.[15][16]

Methodology:

Dissolution: Dissolve 40 g of 2-methyl-5-nitroaniline in 600 ml of refluxing 10% sulfuric acid.

[15][16]

Salt Formation: Cool the solution to 0°C to allow the corresponding salt to separate out.[15]

[16]

Diazotization: While maintaining the temperature at 0°C and with continuous stirring, add 18

g of solid sodium nitrite in small portions. The reaction is complete when a positive test is

observed with starch-potassium iodide paper.[15][16]

Hydrolysis: Add the resulting diazonium solution at once to a vigorously refluxing solution of

800 ml of water and 400 ml of concentrated sulfuric acid.[15][16]

Reaction Completion: Continue refluxing until the evolution of nitrogen gas ceases.[15][16]
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Isolation: Cool the mixture to ambient temperature. A solid precipitate of crude 2-methyl-5-
nitrophenol will form.[15][16]

Purification: Collect the crude product by filtration, dry it, and recrystallize from a suitable

solvent like aqueous ethanol to obtain the purified product.[15][16]

B. General Protocol for Melting Point Determination The melting point is a key indicator of

purity and is typically determined using a capillary melting point apparatus.

Sample Preparation: A small amount of the dry, crystalline 2-Methyl-5-nitrophenol is packed

into a capillary tube.

Measurement: The capillary tube is placed in a melting point apparatus and heated at a slow,

controlled rate.

Observation: The temperature range from which the substance first begins to melt until it

becomes completely liquid is recorded as the melting point range.[2]

Spectral Data
Spectroscopic data are essential for the structural elucidation and confirmation of 2-Methyl-5-
nitrophenol.

Mass Spectrometry: The mass spectrum shows a molecular ion peak at a mass-to-charge

ratio (m/z) of 153, which corresponds to its molecular weight.[2] The exact mass is reported

as 153.042593 g/mol .[2] Characteristic fragmentation patterns include the loss of the nitro

group.[2]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the

O-H, C-H (aromatic and aliphatic), C=C (aromatic), and N-O (nitro group) stretching

vibrations.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available for structural confirmation.[6][17][18][19]

Visualizations
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The following diagrams illustrate the synthesis workflow and a general procedure for the

characterization of 2-Methyl-5-nitrophenol.

2-Methyl-5-nitroaniline
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Cool to 0°C

Diazotization

Forms salt

Diazonium Salt SolutionReacts with
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Caption: Synthesis workflow for 2-Methyl-5-nitrophenol.
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Caption: Logical workflow for material characterization.

Safety and Handling
2-Methyl-5-nitrophenol is considered hazardous. It may be harmful if swallowed, inhaled, or in

contact with the skin, and can cause skin and serious eye irritation.[6][13][20] It may also cause

respiratory irritation.[6][13] Appropriate personal protective equipment (PPE), such as gloves,

safety glasses, and a lab coat, should be worn when handling this chemical.[13][20] Work

should be conducted in a well-ventilated area or under a chemical fume hood.[20] Store in a

cool, dry place in a tightly sealed container.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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